3-[2-(2-fluorophenyl)ethyl]-1-(methylsulfonyl)piperidine

• IUPAC Name: 3-[2-(2-fluorophenyl)ethyl]-1-methylsulfonylpiperidine
• InChI: InChI=1S/C14H20FNO2S/c1-19(17,18)16-10-4-5-12(11-16)8-9-13-6-2-3-7-14(13)15/h2-3,6-7,12H,4-5,8-11H2,1H3
• InChI Key: OPBMVQBSPIIPBT-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCCC(C1)CCC2=CC=CC=C2F
• Molecular Formula: C14H20FNO2S
• Molecular Weight: 285.38 g/mol

Description

3-[2-(2-fluorophenyl)ethyl]-1-(methylsulfonyl)piperidine, also known as FPEMP, is a chemical compound that belongs to the class of piperidine derivatives. FPEMP has been extensively studied for its potential therapeutic applications in various medical conditions.

Scientific Research Applications

3-[2-(2-fluorophenyl)ethyl]-1-(methylsulfonyl)piperidine has been studied for its potential therapeutic applications in various medical conditions, including depression, anxiety, and schizophrenia. 3-[2-(2-fluorophenyl)ethyl]-1-(methylsulfonyl)piperidine has been shown to exhibit antidepressant-like and anxiolytic-like effects in animal models. 3-[2-(2-fluorophenyl)ethyl]-1-(methylsulfonyl)piperidine has also been shown to improve cognitive function in animal models of schizophrenia.

Mechanism of Action

The exact mechanism of action of 3-[2-(2-fluorophenyl)ethyl]-1-(methylsulfonyl)piperidine is not fully understood. However, it is believed that 3-[2-(2-fluorophenyl)ethyl]-1-(methylsulfonyl)piperidine acts as a selective and potent inhibitor of the reuptake of serotonin and norepinephrine. 3-[2-(2-fluorophenyl)ethyl]-1-(methylsulfonyl)piperidine also exhibits moderate affinity for the dopamine transporter. The inhibition of the reuptake of these neurotransmitters is believed to contribute to the antidepressant, anxiolytic, and antipsychotic effects of 3-[2-(2-fluorophenyl)ethyl]-1-(methylsulfonyl)piperidine.
Biochemical and Physiological Effects
3-[2-(2-fluorophenyl)ethyl]-1-(methylsulfonyl)piperidine has been shown to increase the levels of serotonin, norepinephrine, and dopamine in the brain. 3-[2-(2-fluorophenyl)ethyl]-1-(methylsulfonyl)piperidine also increases the expression of brain-derived neurotrophic factor (BDNF), a protein that plays a crucial role in the growth and survival of neurons. 3-[2-(2-fluorophenyl)ethyl]-1-(methylsulfonyl)piperidine has been shown to modulate the activity of various neurotransmitter systems, including the glutamatergic, GABAergic, and cholinergic systems.

Advantages and Limitations for Lab Experiments

3-[2-(2-fluorophenyl)ethyl]-1-(methylsulfonyl)piperidine has several advantages for lab experiments. 3-[2-(2-fluorophenyl)ethyl]-1-(methylsulfonyl)piperidine is stable and can be easily synthesized in high purity. 3-[2-(2-fluorophenyl)ethyl]-1-(methylsulfonyl)piperidine exhibits high selectivity and potency for the inhibition of the reuptake of serotonin and norepinephrine. 3-[2-(2-fluorophenyl)ethyl]-1-(methylsulfonyl)piperidine has been extensively studied in animal models, and its effects have been well characterized.
However, there are also some limitations to using 3-[2-(2-fluorophenyl)ethyl]-1-(methylsulfonyl)piperidine in lab experiments. 3-[2-(2-fluorophenyl)ethyl]-1-(methylsulfonyl)piperidine has a relatively short half-life, which may limit its efficacy in vivo. 3-[2-(2-fluorophenyl)ethyl]-1-(methylsulfonyl)piperidine may also exhibit off-target effects, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of 3-[2-(2-fluorophenyl)ethyl]-1-(methylsulfonyl)piperidine. One direction is the development of more potent and selective 3-[2-(2-fluorophenyl)ethyl]-1-(methylsulfonyl)piperidine analogs. Another direction is the investigation of the long-term effects of 3-[2-(2-fluorophenyl)ethyl]-1-(methylsulfonyl)piperidine on brain function and behavior. The potential therapeutic applications of 3-[2-(2-fluorophenyl)ethyl]-1-(methylsulfonyl)piperidine in various medical conditions should also be further explored. Additionally, the mechanisms underlying the effects of 3-[2-(2-fluorophenyl)ethyl]-1-(methylsulfonyl)piperidine on neurotransmitter systems and BDNF expression should be further elucidated.

Synthesis Methods

The synthesis of 3-[2-(2-fluorophenyl)ethyl]-1-(methylsulfonyl)piperidine involves the reaction between 2-fluoro-α-methylbenzyl chloride and 1-(methylsulfonyl)piperidine in the presence of a base such as potassium carbonate. The reaction yields 3-[2-(2-fluorophenyl)ethyl]-1-(methylsulfonyl)piperidine in good yields and high purity. The synthesis method has been optimized to improve the yield and purity of 3-[2-(2-fluorophenyl)ethyl]-1-(methylsulfonyl)piperidine.